Towards nanometre-scale gratings: synthesis and characterization of dodecyloxy-substituted platinum phthalocyanines
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9920201065
Abstract
Octakis(dodecyloxy)platinum(II) phthalocyanine, (C12H25O)8PcPt, has been synthesized and its mesomorphic properties have been studied. It exhibits a liquid-crystalline phase from 77 °C to its decomposition temperature ( > 350 °C). X-Ray diffraction at small angles indicates a hexagonal columnar structure (intercolumnar distance 34.3 Å). A fairly narrow ring at 3.29 Å can be associated with the intracolumnar Pt–Pt spacing, indicating an important overlap of the dz2 platinum orbitals. (C12H25O)8PcPt forms aggregates when dissolved in organic solvents. Dimerization constants have been estimated to be in the range 105–108 dm3 mol–1.
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Journal Name：Journal of Materials Chemistry
Research Products
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CAS no.: 16187-03-4
